![molecular formula C₁₅H₂₅NO₇ B1145911 N-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-L-alanine CAS No. 171081-87-1](/img/no-structure.png)
N-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-L-alanine
Description
“N-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-L-alanine” is a compound that serves as a pivotal cornerstone in the synthesis of avant-garde drug candidates and as an invaluable tool in comprehending intricacies of disease mechanisms . It’s an intermediate in the synthesis of Fructosyl Glycine, a synthetic glycoamine used in the study of their potential effect on metastatic carcinoma cells .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-L-alanine” are not explicitly mentioned in the search results. Its molecular weight is 317.33 .Future Directions
The compound holds paramount importance in the realm of biomedical research due to its potential therapeutic efficacy. Its wide-ranging applications encompass the treatment of an array of diseases, such as cancers, viral infections, and metabolic disorders . This suggests that it could be a focus of future research in these areas.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of compound N-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-L-alanine involves the protection of fructose and alanine, coupling of the protected fructose and alanine, and deprotection of the resulting compound.", "Starting Materials": [ "D-fructose", "Isopropylidene chloride", "L-alanine", "Dicyclohexylcarbodiimide (DCC)", "N,N-Dimethylformamide (DMF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Methanol (MeOH)", "Ethyl acetate (EtOAc)" ], "Reaction": [ "Protection of fructose: D-fructose is reacted with isopropylidene chloride in the presence of HCl to form 1,2-O-isopropylidene-D-fructose.", "Protection of alanine: L-alanine is protected with tert-butyl dicarbonate (Boc) to form Boc-L-alanine.", "Coupling of protected fructose and alanine: 1,2-O-isopropylidene-D-fructose and Boc-L-alanine are coupled using DCC as a coupling agent in DMF to form N-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-Boc-L-alanine.", "Deprotection of resulting compound: The protected compound is deprotected by treatment with NaOH in MeOH/EtOAc to give the final product N-[1-Deoxy-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranos-1-yl]-L-alanine." ] } | |
CAS RN |
171081-87-1 |
Molecular Formula |
C₁₅H₂₅NO₇ |
Molecular Weight |
331.36 |
Origin of Product |
United States |
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